![molecular formula C13H18N2O2 B064108 4-Cbz-aminopiperidine CAS No. 182223-54-7](/img/structure/B64108.png)
4-Cbz-aminopiperidine
Overview
Description
4-Cbz-aminopiperidine is a synthetic compound with a wide range of applications in the scientific and medical fields. It is a derivative of piperidine, and its structure consists of a cyclohexyl ring with an amide group attached to the nitrogen atom. This compound has a wide range of properties, including a high affinity for proteins, good solubility, and a low toxicity profile. Its unique properties make it an attractive choice for use in research and laboratory experiments.
Scientific Research Applications
Carbamazepine (CBZ) in Neurological Disorders
Carbamazepine, a compound structurally related to 4-Cbz-aminopiperidine, has been extensively studied for its applications in treating neurological and psychiatric disorders. It serves as a cornerstone for understanding the therapeutic potential of structurally related compounds in managing epilepsy and other conditions (Fricke-Galindo et al., 2018). The insights into carbamazepine's pharmacogenetics and adverse drug reactions underscore the importance of personalized medicine in improving treatment outcomes, providing a context for the potential application of this compound in similar therapeutic areas.
Mechanism of Action
Safety and Hazards
Biochemical Analysis
Biochemical Properties
4-Cbz-Aminopiperidine is a member of piperidines . It has a predicted boiling point of 396.3±41.0 °C and a predicted density of 1.13±0.1 g/cm3 . It is stored under inert gas (nitrogen or Argon) at 2–8 °C
Cellular Effects
The cellular effects of this compound are not well-studied. Related compounds in the 4-aminopiperidine series have shown anti-bacterial activity against M. tuberculosis . Another 4-aminopiperidine analog, ZC88, has shown to block hERG1 and hERG1b channels, which are associated with the growth of neuroblastoma cells .
Molecular Mechanism
It is known that 4-aminopiperidines are extensively metabolized by cytochrome P450s, with CYP3A4 as a major isoform catalyzing their N-dealkylation reaction .
Metabolic Pathways
4-Aminopiperidines are metabolized by cytochrome P450s, with CYP3A4 as a major isoform catalyzing their N-dealkylation reaction
properties
IUPAC Name |
benzyl N-piperidin-4-ylcarbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2/c16-13(15-12-6-8-14-9-7-12)17-10-11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGUAFRTAYMNHU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00363849 | |
Record name | 4-Cbz-aminopiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
182223-54-7, 207296-89-7 | |
Record name | Phenylmethyl N-4-piperidinylcarbamate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=182223-54-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Cbz-aminopiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00363849 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-Cbz-aminopiperidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | benzyl N-(piperidin-4-yl)carbamate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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